Cas no 946254-87-1 (2-{5-(4-fluorophenyl)methoxy-2-(hydroxymethyl)-4-oxo-1,4-dihydropyridin-1-yl}-N-phenylacetamide)

• Product Name: 2-{5-(4-fluorophenyl)methoxy-2-(hydroxymethyl)-4-oxo-1,4-dihydropyridin-1-yl}-N-phenylacetamide
• CAS No: 946254-87-1
• MF: C₂₁H₁₉FN₂O₄
• MW: 382.384968996048
• CID: 6450986
• Update Time: 2025-11-06

2-{5-(4-fluorophenyl)methoxy-2-(hydroxymethyl)-4-oxo-1,4-dihydropyridin-1-yl}-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{5-(4-fluorophenyl)methoxy-2-(hydroxymethyl)-4-oxo-1,4-dihydropyridin-1-yl}-N-phenylacetamide
• 2-[5-[(4-fluorophenyl)methoxy]-2-(hydroxymethyl)-4-oxopyridin-1-yl]-N-phenylacetamide
• 1(4H)-Pyridineacetamide, 5-[(4-fluorophenyl)methoxy]-2-(hydroxymethyl)-4-oxo-N-phenyl-

• Inchi： 1S/C21H19FN2O4/c22-16-8-6-15(7-9-16)14-28-20-11-24(18(13-25)10-19(20)26)12-21(27)23-17-4-2-1-3-5-17/h1-11,25H,12-14H2,(H,23,27)
• InChI Key： WIRYGUVSNKVTPY-UHFFFAOYSA-N
• SMILES： C1(CO)N(CC(NC2=CC=CC=C2)=O)C=C(OCC2=CC=C(F)C=C2)C(=O)C=1

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 660.6±55.0 °C(Predicted)
• pka: 13.58±0.70(Predicted)

Additional information on 2-{5-(4-fluorophenyl)methoxy-2-(hydroxymethyl)-4-oxo-1,4-dihydropyridin-1-yl}-N-phenylacetamide

2-{5-(4-Fluorophenyl)methoxy-2-(hydroxymethyl)-4-oxo-1,4-dihydropyridin-1-yl}-N-phenylacetamide (CAS No. 946254-87-1): A Comprehensive Overview

2-{5-(4-Fluorophenyl)methoxy-2-(hydroxymethyl)-4-oxo-1,4-dihydropyridin-1-yl}-N-phenylacetamide (CAS No. 946254-87-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyridine and acetamide, featuring a unique combination of functional groups that contribute to its potential therapeutic applications.

The molecular structure of 2-{5-(4-fluorophenyl)methoxy-2-(hydroxymethyl)-4-oxo-1,4-dihydropyridin-1-yl}-N-phenylacetamide includes a 4-fluorophenyl group, a methoxy substituent, a hydroxymethyl group, and an acetamide moiety. These functional groups are strategically positioned to enhance the compound's pharmacological properties, such as solubility, stability, and bioavailability. The presence of the fluorine atom in the 4-fluorophenyl group is particularly noteworthy, as it can significantly influence the compound's binding affinity to target receptors.

Recent studies have explored the potential of 2-{5-(4-fluorophenyl)methoxy-2-(hydroxymethyl)-4-oxo-1,4-dihydropyridin-1-yl}-N-phenylacetamide in various therapeutic areas. One of the key areas of interest is its role as a potential anti-inflammatory agent. Research has shown that this compound exhibits significant anti-inflammatory activity by modulating the expression of pro-inflammatory cytokines and enzymes. This makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

In addition to its anti-inflammatory properties, 2-{5-(4-fluorophenyl)methoxy-2-(hydroxymethyl)-4-oxo-1,4-dihydropyridin-1-yl}-N-phenylacetamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the inhibition of key signaling pathways that are often dysregulated in cancer cells.

The pharmacokinetic profile of 2-{5-(4-fluorophenyl)methoxy-2-(hydroxymethyl)-4-oxo-1,4-dihydropyridin-1-yl}-N-phenylacetamide has been extensively studied to understand its behavior in biological systems. Data from animal models suggest that this compound has favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life. These characteristics are crucial for the development of effective oral formulations for clinical use.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{5-(4-fluorophenyl)methoxy-2-(hydroxymethyl)-4-oxo-1,4-dihydropyridin-1-y l}-N -phen y lacet amide in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no serious adverse effects reported. These findings are encouraging and pave the way for further clinical evaluation.

In conclusion, 2-{5-(4-fluorophenyl)methoxy - 2 -(hydro xyme th yl) - 4 - ox o - 1 , 4 - dihyd ro pyri din - 1 - yl} - N - phen y lacet amide (CAS No. 946254 - 87 - 1) represents a promising molecule with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in both preclinical and clinical settings. As research continues to advance, it is anticipated that this compound will play a significant role in addressing unmet medical needs in various disease areas.